(2-Ethoxy-2,2-difluoroethyl)(methyl)amine hydrochloride
Overview
Description
2-Ethoxy-2,2-difluoroethyl)(methyl)amine hydrochloride (EDFMA-HCl) is a compound belonging to the class of fluoroalkyl amines. It is a colorless, volatile liquid that is soluble in water and organic solvents. EDFMA-HCl has many applications in the field of science, particularly in the areas of organic synthesis, drug discovery, and biochemistry.
Scientific Research Applications
Synthesis of Schiff-base Derivatives
This compound is utilized in the synthesis of Schiff-base derivatives, which are characterized by the presence of an azomethine group (–CH=N). These derivatives exhibit a range of properties such as non-linear optical, electronic, and electrochemical activities. They are studied for use in organic solar cells, detectors, and photovoltaic applications .
Antioxidant Properties
The oligo-Schiff-base derivatives synthesized using this compound have been shown to possess significant antioxidant activities. These activities are crucial for pharmaceutical applications where oxidative stress is a factor in disease progression .
Optical and Morphological Studies
The compound is used in the preparation of materials whose optical and morphological properties are of interest. For instance, thin films derived from the compound can be analyzed for their band gap values and surface roughness, which are important in material science and engineering .
Polymerization and Application in Batteries
Polymerization of Schiff-bases derived from this compound increases their application scope. Poly-Schiff-bases have found uses in batteries, hydrometallurgy, and cation exchange resins, showcasing the versatility of the compound in various industrial applications .
Fireproof Materials and Adhesives
Due to its structural properties, the compound can be used to create fireproof materials and adhesives, particularly in dental applications and nuclear chemistry. This highlights its potential in safety-critical applications .
Synthesis of Coumarin Derivatives
The compound serves as a precursor in the synthesis of coumarin derivatives, which have a wide range of applications including biological activities and as additives in perfumes and cosmetics .
Development of Furoic Acid Derivatives
It is also involved in the synthesis of phosphorylated derivatives of furoic acid. These derivatives are studied for their chemical properties and potential applications in medicinal chemistry .
Intramolecular Claisen Reaction Studies
Researchers use this compound to study the behavior of synthesized derivatives under the conditions of intramolecular Claisen reactions. This is important for understanding reaction mechanisms and developing new synthetic methods .
properties
IUPAC Name |
2-ethoxy-2,2-difluoro-N-methylethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11F2NO.ClH/c1-3-9-5(6,7)4-8-2;/h8H,3-4H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GOZGMWUNNMUVPH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CNC)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClF2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Ethoxy-2,2-difluoroethyl)(methyl)amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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